![molecular formula C12H12N2O3 B3055832 8-ethoxy-2-imino-2H-chromene-3-carboxamide CAS No. 67231-51-0](/img/structure/B3055832.png)
8-ethoxy-2-imino-2H-chromene-3-carboxamide
Overview
Description
8-Ethoxy-2-imino-2H-chromene-3-carboxamide is a chemical compound with the linear formula C12H12N2O3 . It has a molecular weight of 232.235 Da . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of 2-imino-2H-chromene-3-carboxamides, which includes 8-ethoxy-2-imino-2H-chromene-3-carboxamide, can be achieved through the Knoevenagel condensation of salicylaldehyde derivatives and N-substituted cyanoacetamides using aqueous sodium carbonate or hydrogen carbonate solution, at room temperature .Scientific Research Applications
Antimicrobial Activity
The compound has been found to exhibit considerable antibacterial and antifungal activities . It has been tested against strains of S. aureus, S. epidermidis, B. subtilis, P. vulgaris, K. pneumonia, S. flexneri, A. fumigates, A.clavatus and Candida albicans . Some of the synthesized compounds have shown promising broad-spectrum antibacterial and antifungal properties against all the tested strains .
Anticancer Activity
Chromene derivatives, including 8-ethoxy-2-imino-2H-chromene-3-carboxamide, have been studied for their anticancer properties . They have shown noteworthy potency in this area .
Anticonvulsant Activity
These compounds have also been studied for their anticonvulsant activities . This makes them potential candidates for the development of new drugs for the treatment of epilepsy .
Antidiabetic Activity
Chromene derivatives have shown promising results in the treatment of diabetes . They have been found to exhibit antidiabetic activities .
Antituberculosis Activity
Research has shown that these compounds have antituberculosis properties . This could potentially lead to the development of new treatments for tuberculosis .
Inhibitory Activity Against Monoamine Oxidase (MAO)
Chromene derivatives have been found to have inhibitory activity against monoamine oxidase (MAO) . This makes them potential candidates for the treatment of psychiatric and neurological disorders .
properties
IUPAC Name |
8-ethoxy-2-iminochromene-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-16-9-5-3-4-7-6-8(11(13)15)12(14)17-10(7)9/h3-6,14H,2H2,1H3,(H2,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USNQAHCFPTWCKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=N)C(=C2)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50312847 | |
Record name | 8-ethoxy-2-imino-2H-chromene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50312847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-ethoxy-2-imino-2H-chromene-3-carboxamide | |
CAS RN |
67231-51-0 | |
Record name | MLS000756598 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=263636 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 8-ethoxy-2-imino-2H-chromene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50312847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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